Cas no 1206248-31-8 (7-Chlorothiazolo[4,5-b]pyridin-2-amine)

• Product Name: 7-Chlorothiazolo[4,5-b]pyridin-2-amine
• CAS No: 1206248-31-8
• MF: C₆H₄ClN₃S
• MW: 185.634057998657
• CID: 3166906
• PubChem ID: 76850233
• Update Time: 2025-10-28

7-Chlorothiazolo[4,5-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21242832
• 1206248-31-8
• 7-Chlorothiazolo[4,5-b]pyridin-2-amine

• Inchi： 1S/C6H4ClN3S/c7-3-1-2-9-5-4(3)11-6(8)10-5/h1-2H,(H2,8,9,10)
• InChI Key： KOBNIFXUNVRHPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1SC(N)=N2

Computed Properties

• Exact Mass: 184.9814460Da
• Monoisotopic Mass: 184.9814460Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Additional information on 7-Chlorothiazolo[4,5-b]pyridin-2-amine

7-Chlorothiazolo[4,5-b]pyridin-2-amine: A Comprehensive Overview

The compound 7-Chlorothiazolo[4,5-b]pyridin-2-amine (CAS No. 1206248-31-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic amines, which are widely studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 7-Chlorothiazolo[4,5-b]pyridin-2-amine, paving the way for its application in drug discovery, materials science, and beyond.

7-Chlorothiazolo[4,5-b]pyridin-2-amine is characterized by its distinctive thiazolo-pyridine scaffold, which combines the structural features of both thiazole and pyridine rings. The presence of a chlorine substituent at the 7-position further enhances its electronic properties, making it an attractive candidate for various chemical transformations. Researchers have demonstrated that this compound exhibits remarkable stability under diverse reaction conditions, making it suitable for use in demanding chemical processes.

One of the most promising areas of research involving 7-Chlorothiazolo[4,5-b]pyridin-2-amine is its application in medicinal chemistry. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, which could be harnessed for the development of new therapeutic agents. For instance, recent investigations have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its medicinal applications, 7-Chlorothiazolo[4,5-b]pyridin-2-amine has also garnered attention in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics. For example, studies have demonstrated that this compound can be incorporated into organic semiconductors to enhance their charge transport properties.

The synthesis of 7-Chlorothiazolo[4,5-b]pyridin-2-amine has been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields and harsh reaction conditions. However, innovative approaches such as microwave-assisted synthesis and catalytic cross-coupling reactions have emerged as more efficient alternatives. These advancements not only improve the yield but also reduce the environmental footprint of the synthesis process.

Another intriguing aspect of 7-Chlorothiazolo[4,5-b]pyridin-2-amine is its role in supramolecular chemistry. The compound's ability to form stable supramolecular assemblies through non-covalent interactions has opened new avenues for the design of self-assembled nanostructures. Such assemblies hold great promise for applications in sensing technologies and drug delivery systems.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 7-Chlorothiazolo[4,5-b]pyridin-2-amine. Advanced quantum mechanical calculations have revealed that the compound exhibits unique frontier molecular orbitals that contribute to its reactivity in various chemical transformations. These findings have been instrumental in guiding experimental efforts toward optimizing its synthesis and applications.

In conclusion, 7-Chlorothiazolo[4,5-b]pyridin-2-amines (CAS No. 1206248-31-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers in synthetic chemistry, medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.